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Compound of Interest

Compound Name: 2,2"-Dithiodianiline

Cat. No.: B073020

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2'-Dithiodianiline (CAS No. 1141-88-
4), a versatile chemical intermediate. This document consolidates its various synonyms and
alternative names, presents key quantitative data in a structured format, and offers detailed
experimental protocols for its synthesis and purification. The information herein is intended to
support researchers and professionals in chemistry, materials science, and drug development.

Nomenclature: Synonyms and Alternative Names

2,2'-Dithiodianiline is known by a multitude of names in scientific literature and commercial
catalogs. Understanding these different appellations is crucial for comprehensive literature
searches and procurement. The synonyms can be broadly categorized as follows:

o Systematic and IUPAC Names: These names are based on established chemical
nomenclature rules.

o 2,2'-Disulfanediyldianiline[1]
o 2-[(2-Aminophenyl)disulfanyl]aniline[1][2]

o Benzenamine, 2,2'-dithiobis-[1][2]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b073020?utm_src=pdf-interest
https://www.benchchem.com/product/b073020?utm_src=pdf-body
https://www.benchchem.com/product/b073020?utm_src=pdf-body
https://patents.google.com/patent/EP0000871A1/un
https://patents.google.com/patent/EP0000871A1/un
https://eureka.patsnap.com/patent-CN102603584A
https://patents.google.com/patent/EP0000871A1/un
https://eureka.patsnap.com/patent-CN102603584A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Common and Trivial Names: These are widely used, often historical, names.

o

2-Aminopheny! disulfide[1][3][4]

[¢]

Bis(2-aminophenyl) disulfide[1][2][4][5]

[e]

2,2'-Diaminodiphenyl disulfide[1][3][4]

o

Di(2-aminophenyl) Disulfide[3]

o

Intramine[1][2]

o Ortho-Substituted Nomenclature: These names explicitly indicate the substitution pattern on
the benzene ring.

o Bis(o-aminophenyl) disulfide[1][2]
o 0,0'-Diaminodiphenyl disulfide[1][2]

e Other Variations: These include variations in spelling or word order.

o

1,1'-Dithiobis(2-aminobenzene)[1]

[¢]

2,2'-Dithiobisbenzenamine[1]

[¢]

2,2-Diamino diphenyl disulfide[1]

o

2,2'-Diaminodiphenyl disulphide[1][5]

o

2,2'-Dianilino disulfide[1]

[¢]

2,2'-Dithiobis[aniline][1]

[¢]

Disulfide, bis(2-aminophenyl)[1][2]

e CAS Registry Number:

o 1141-88-4[1][2][3][A][5][6][7]
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Caption: A diagram illustrating the various categories of names for 2,2'-Dithiodianiline.

Quantitative Data

A summary of the key physical and chemical properties of 2,2'-Dithiodianiline is presented in
the table below. This data has been compiled from various chemical suppliers and databases.
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Property Value Reference(s)

Molecular Formula C12H12N2S2 [1107118]

Molecular Weight 248.37 g/mol [4105161[71[9]
Light yellow to amber or dark

Appearance [L1I51617118]
green powder/crystal

Melting Point 91-95 °C [4115]16]1[10]

_ >97.0% to >98.0% (by HPLC

Purity . [SI71I81[11]
or Nonaqueous Titration)
Insoluble in water; Soluble in

Solubility ethanol, methanol, and BTX [51161[12]
solvents

CAS Registry Number 1141-88-4 (1121314115161 71

EC Number 214-529-1 [2][4]

MDL Number MFCD00007703 [2][13]

PubChem CID 14358 [2][7]
1S/C12H12N2S2/c13-9-5-1-3-

InChl 7-11(9)15-16-12-8-4-2-6- [1][4][8]
10(12)14/h1-8H,13-14H2
YYYOQURZQWIILK-

InChiKey [1][4]18]
UHFFFAOYSA-N

, C1=CC=C(C(=C1)N)SscC2=C
Canonical SMILES [2][14]

C=CC=C2N

Experimental Protocols

The following sections detail representative experimental procedures for the synthesis and

purification of 2,2'-Dithiodianiline.
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Synthesis of 2,2'-Dithiodianiline via Oxidation of 2-
Aminothiophenol

A common and effective method for the preparation of 2,2'-Dithiodianiline is the oxidation of 2-
aminothiophenol or its salt. One documented procedure involves the reaction of 2-
aminothiophenol with sulfur in an agueous medium.

Materials:

2-Aminothiophenol

Sulfur

Water

Acetic acid (optional, for pH adjustment)
Procedure:

o Disperse 25 g (0.2 mol) of 2-aminothiophenol and 3.5 g (0.11 mol) of sulfur in 150 ml of
water in a suitable reaction vessel equipped with a reflux condenser and a stirrer.[13][15]

o Heat the mixture to boiling under reflux with continuous stirring for 90 minutes.[13][15] During
the reaction, hydrogen sulfide gas will be evolved.

o For potentially higher yields, the pH of the reaction mixture can be adjusted to 5 at
approximately 80 °C by the dropwise addition of acetic acid.[13]

 After the reaction is complete, cool the mixture to 20 °C.[13][15]
» Collect the solid product by filtration.

e Dry the product at 40 °C under a water pump vacuum to obtain 2,2'-dithiodianiline.[13][15]
The expected yield is in the range of 82-100%.[13]

Purification by Recrystallization
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For applications requiring high purity, the synthesized 2,2'-Dithiodianiline can be further
purified by recrystallization.

Materials:
e Crude 2,2'-Dithiodianiline
o Ethanol

Procedure:

Dissolve the crude 2,2'-Dithiodianiline in a minimal amount of hot ethanol.
e If insoluble impurities are present, perform a hot filtration to remove them.

 Allow the hot ethanolic solution to cool slowly to room temperature, and then further cool in
an ice bath to induce crystallization.

o Collect the purified crystals by filtration.

e Wash the crystals with a small amount of cold ethanol to remove any remaining soluble
impurities.

o Dry the purified crystals under vacuum. A simple method for obtaining single crystals for
analysis involves dissolving the crude product in ethanol and allowing for slow evaporation.

[9]
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General Workflow for Synthesis and Purification

Synthesis

1. Mix 2-Aminothiophenol,
Sulfur, and Water

2. Heat to Reflux
(90 minutes)

4. Cool to 20°C

5. Filter to Isolate Crude Product

6. Dry Under Vacuum at 40°C

Crude 2,2'-Dithiodianiline

Purification
\ 4

1. Dissolve Crude Product
in Hot Ethanol

3. Cool Solution to Crystallize
4. Filter to Collect Crystals

5. Wash with Cold Ethanol

6. Dry Crystals Under Vacuum

Click to download full resolution via product page
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Caption: A flowchart outlining the general experimental workflow for the synthesis and
purification of 2,2'-Dithiodianiline.

Applications and Research Interest

2,2'-Dithiodianiline serves as a valuable intermediate in various fields of chemical synthesis
and materials science. Its bifunctional nature, possessing both amino groups and a disulfide
linkage, allows for a range of chemical transformations. It is particularly noted for its use in the
synthesis of heterocyclic compounds.[3] The disulfide bond can be cleaved under reducing
conditions, a property that is exploited in the design of stimuli-responsive materials.
Furthermore, it has applications in polymer chemistry, for example, as a component in the
synthesis of polyimides and polyurethanes, where it can enhance thermal stability.[16]
Research has also explored its use in the development of conductive polymers and as a
chelating agent.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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